N1-ethyl-N1-methylbenzene-1,4-disulfonamide
Overview
Description
N1-ethyl-N1-methylbenzene-1,4-disulfonamide is a chemical compound with the molecular formula C10H15NO4S2.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N1-ethyl-N1-methylbenzene-1,4-disulfonamide typically involves the sulfonation of N1-ethyl-N1-methylbenzene-1,4-diamine. This process requires specific reaction conditions, including the use of sulfonating agents such as sulfur trioxide or chlorosulfonic acid. The reaction is usually carried out under controlled temperature and pressure to ensure the desired product is obtained .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale sulfonation reactors. These reactors are designed to handle the exothermic nature of the sulfonation reaction and ensure consistent product quality. The process may also include purification steps such as crystallization or distillation to isolate the pure compound .
Chemical Reactions Analysis
Types of Reactions
N1-ethyl-N1-methylbenzene-1,4-disulfonamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: The sulfonamide groups can be substituted with other functional groups using appropriate reagents.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophilic substitution using reagents like sodium hydroxide or ammonia.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce amines .
Scientific Research Applications
N1-ethyl-N1-methylbenzene-1,4-disulfonamide has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a precursor for other chemical compounds.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N1-ethyl-N1-methylbenzene-1,4-disulfonamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s effects are mediated through pathways that regulate cellular processes such as signal transduction, metabolism, and gene expression.
Comparison with Similar Compounds
Similar Compounds
- N1-ethyl-N1-methylbenzene-1,4-diamine
- N1-ethyl-N1-methylbenzene-1,4-disulfonic acid
- N1-ethyl-N1-methylbenzene-1,4-sulfonamide
Uniqueness
N1-ethyl-N1-methylbenzene-1,4-disulfonamide is unique due to its dual sulfonamide groups, which confer distinct chemical and physical properties. These properties make it valuable for specific applications that similar compounds may not be suitable for .
Properties
CAS No. |
1094841-62-9 |
|---|---|
Molecular Formula |
C9H14N2O4S2 |
Molecular Weight |
278.3 |
Purity |
95 |
Origin of Product |
United States |
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